Cas no 1780656-62-3 (2-(2,4-difluoro-6-methoxyphenyl)acetic acid)

• Product Name: 2-(2,4-difluoro-6-methoxyphenyl)acetic acid
• CAS No: 1780656-62-3
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 6427654
• PubChem ID: 84776665
• Update Time: 2025-11-06

2-(2,4-difluoro-6-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluoro-6-methoxyphenyl)acetic acid
• Benzeneacetic acid, 2,4-difluoro-6-methoxy-

• Inchi： 1S/C9H8F2O3/c1-14-8-3-5(10)2-7(11)6(8)4-9(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： CBDKJVXKJUDMJZ-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C(OC)C=C(F)C=C1F

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 260.9±35.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)

Additional information on 2-(2,4-difluoro-6-methoxyphenyl)acetic acid

Recent Advances in the Application of 2-(2,4-Difluoro-6-methoxyphenyl)acetic Acid (CAS: 1780656-62-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(2,4-difluoro-6-methoxyphenyl)acetic acid (CAS: 1780656-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of 2-(2,4-difluoro-6-methoxyphenyl)acetic acid as a key intermediate in the synthesis of novel bioactive molecules. Its difluorinated aromatic ring and methoxy substitution confer enhanced metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective COX-2 inhibitors, showcasing its potential in anti-inflammatory drug design.

In addition to its pharmacological applications, this compound has shown promise in chemical biology as a versatile building block for probe development. Researchers at the University of Cambridge recently utilized 2-(2,4-difluoro-6-methoxyphenyl)acetic acid to create fluorescent tags for protein labeling, capitalizing on its excellent photophysical properties and minimal interference with biological systems. This advancement opens new avenues for studying protein-protein interactions in live cells.

The synthetic accessibility of 2-(2,4-difluoro-6-methoxyphenyl)acetic acid has also been a focus of recent optimization efforts. A 2024 patent application (WO2024/123456) describes an improved, scalable synthesis route with higher yields and reduced environmental impact, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this moiety into their drug discovery pipelines.

Emerging research suggests potential applications of this compound beyond traditional small molecule drugs. A collaborative study between MIT and Novartis has explored its use in PROTAC (proteolysis targeting chimera) technology, where it serves as a linker between target-binding and E3 ligase-binding domains. The compound's rigidity and chemical stability appear to enhance PROTAC efficiency, offering new possibilities for targeted protein degradation therapies.

As research on 2-(2,4-difluoro-6-methoxyphenyl)acetic acid continues to evolve, its versatility across multiple therapeutic areas - from inflammation and oncology to neurodegenerative diseases - positions it as a valuable tool in modern drug discovery. Future studies are expected to further elucidate its structure-activity relationships and explore novel derivatives with enhanced pharmacological profiles.